Cas no 2228460-52-2 (tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate
• CAS No: 2228460-52-2
• MF: C₁₃H₁₈F₂N₂O₃
• MW: 288.290430545807
• CID: 6429700
• PubChem ID: 165639383
• Update Time: 2025-06-08

tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate
• 2228460-52-2
• EN300-1872982
• tert-butyl N-[5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C13H18F2N2O3/c1-12(2,3)20-11(19)17-9-6-8(4-5-10(9)18)13(14,15)7-16/h4-6,18H,7,16H2,1-3H3,(H,17,19)
• InChI Key： LCAKGAMHPISZAP-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 288.12854876g/mol
• Monoisotopic Mass: 288.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate

Introduction to Tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate (CAS No. 2228460-52-2)

Tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2228460-52-2, represents a novel class of molecules with potential applications in drug development and therapeutic interventions. The unique structural features of this molecule, particularly its tert-butyl group and the presence of both amino and difluoroethyl substituents, contribute to its distinct chemical properties and biological activities.

The synthesis and characterization of Tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate have been the subject of extensive research due to its promising pharmacological profile. The compound’s structure incorporates a carbamate moiety, which is known to enhance binding affinity and metabolic stability in drug molecules. This feature makes it particularly interesting for the development of small-molecule inhibitors targeting various biological pathways.

Recent studies have highlighted the potential of this compound as a lead candidate for further medicinal chemistry optimization. Its ability to interact with biological targets at the molecular level has been explored through computational modeling and experimental validation. The presence of the hydroxyphenyl group adds another layer of complexity, enabling diverse interactions with enzymes and receptors, which could be exploited for therapeutic purposes.

In the context of contemporary pharmaceutical research, Tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate has been investigated for its potential role in addressing unmet medical needs. The compound’s multifaceted structural features suggest that it may exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These possibilities have driven further exploration into its mechanism of action and pharmacokinetic profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex framework of Tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate. These synthetic strategies not only highlight the compound’s synthetic challenge but also showcase the advancements in synthetic organic chemistry that enable the creation of such intricate molecules.

Evaluation of the compound’s biological activity has been conducted using both in vitro and in vivo models. Initial findings indicate that Tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate exhibits notable interactions with specific biological targets, suggesting its potential as a therapeutic agent. Further studies are ongoing to elucidate its detailed pharmacological effects and to identify any adverse interactions or side effects that may arise from its use.

The development of novel pharmaceutical compounds like Tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate is a testament to the ongoing progress in chemical biology and drug discovery. The integration of computational chemistry tools with traditional experimental approaches has accelerated the identification and optimization of promising drug candidates. This compound exemplifies how structural innovation can lead to the discovery of new therapeutic agents with tailored biological activities.

The future prospects for Tert-butyl N-5-(2-amino-1,1-difluoroethyl)-2-hydroxyphenylcarbamate are promising, with ongoing research aimed at refining its chemical structure for improved efficacy and safety. Collaborative efforts between academic researchers and industry scientists are likely to drive further advancements in this area. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing complex diseases and improving patient outcomes.